3-Propylimidazo[1,5-a]pyridine-1-carboxylic acid

• IUPAC Name: 3-propylimidazo[1,5-a]pyridine-1-carboxylic acid
• InChI: InChI=1S/C11H12N2O2/c1-2-5-9-12-10(11(14)15)8-6-3-4-7-13(8)9/h3-4,6-7H,2,5H2,1H3,(H,14,15)
• InChI Key: POVOLAYMVMVHEV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=C2N1C=CC=C2)C(=O)O
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

3-Propylimidazo[1,5-a]pyridine-1-carboxylic acid is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Anti-inflammatory Activity : A study by Di Chiacchio et al. (1998) explored the synthesis of 2-phenylimidazo[1,2‐a]pyridine-3‐carboxylic esters, acids, and amides, evaluating their antiinflammatory and analgesic activity. One compound, 6‐methyl‐2‐phenylimidazo[1,2‐a]pyridine‐3‐carboxylic acid, showed significant activity (Di Chiacchio et al., 1998).

• Preparation and Anti-inflammatory Activity : Another research by Abignente et al. (1982) focused on synthesizing a series of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids. These new carboxylic acids were evaluated for anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).

• Theoretical Studies on Functionalization Reactions : A study by Yıldırım et al. (2005) conducted experimental and theoretical studies on the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine. They examined the reaction mechanism theoretically (Yıldırım et al., 2005).

• One-Pot Synthesis of Imidazo[1,5-a]pyridines : Crawforth and Paoletti (2009) developed a one-pot synthesis method for imidazo[1,5-a]pyridines starting from a carboxylic acid and 2-methylaminopyridines. This method allows the introduction of various substituents at the 1- and 3-positions (Crawforth & Paoletti, 2009).

• Synthesis of 3-(Cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic Acids : Marandi (2018) reported the synthesis of 3-(cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic acids via a three-component condensation reaction. These compounds are interesting for their applications in medicinal and biological sciences (Marandi, 2018).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2,2,2-trifluoro-1-(3-propyl-imidazo[1,5-a]pyridin-1-yl)-ethanone (379 mg, 1.48 mmol) in EtOH (10 mL) was added KOH (830 mg, 14.8 mmol). The mixture was stirred at ambient temperature for 15 h. After this time the mixture was concentrated, diluted with water (10 mL) and acidified to pH 3 with 2N HCl. The aqueous mixture was extracted with ethyl acetate (3×50 mL) and the combined organic layers were dried over anhydrous sodium sulfate and concentrated in vacuo to yield the title compound (170 mg, 56%). 1H NMR (DMSO-d6) δ 12.1 (1H), 8.38 (1H), 7.99 (1H), 7.18 (1H), 6.90 (1H), 2.99 (2H), 1.79 (2H), 0.98 (3H); m/z (M+H)=205.0.